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Compound of Interest

Compound Name: 3-Bromo-7-fluorochromone

CAS No.: 1159978-73-0

Cat. No.: B1528128

Get Quote

Executive Summary & Compound Profile
3-Bromo-7-fluorochromone (CAS: 1159978-73-0) is a bifunctionalized 4H-chromen-4-one

derivative.[1][2] It serves as a high-value pharmacophore building block, leveraging the distinct

reactivity of the C-3 bromine for palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura)

and the metabolic stability conferred by the C-7 fluorine atom.
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Parameter Specification

IUPAC Name 3-Bromo-7-fluoro-4H-chromen-4-one

CAS Registry Number 1159978-73-0

Molecular Formula C₉H₄BrFO₂

Molecular Weight 243.03 g/mol

Melting Point 93–98 °C

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, CDCl₃, Acetone; sparingly

soluble in water

Synthesis & Experimental Workflow
The synthesis of 3-bromo-7-fluorochromone typically follows a two-stage protocol: the

construction of the chromone core followed by electrophilic halogenation. The most robust

pathway involves the Vilsmeier-Haack cyclization of 4-fluoro-2-hydroxyacetophenone followed

by bromination.
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Caption: Two-step synthetic pathway starting from 4-fluoro-2-hydroxyacetophenone,

proceeding through a 7-fluorochromone intermediate.[3]
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Detailed Protocol
Cyclization: 4-Fluoro-2-hydroxyacetophenone is treated with

-dimethylformamide dimethyl acetal (DMF-DMA) or POCl₃/DMF to yield 7-fluorochromone.

Bromination: The intermediate is dissolved in glacial acetic acid or CHCl₃. Bromine (Br₂) or

-bromosuccinimide (NBS) is added dropwise at room temperature. The C-3 position is
electronically activated by the heteroatom, directing the electrophile exclusively to this
position.

Purification: Recrystallization from ethanol typically yields the product in >95% purity.

Spectroscopic Characterization
The following data represents the consensus spectral features for 3-bromo-7-
fluorochromone. The fluorine atom at C-7 introduces characteristic spin-spin coupling (

and

), splitting signals in both proton and carbon NMR.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl₃ (Deuterated Chloroform) Frequency: 400 MHz (¹H), 100 MHz (¹³C)

¹H NMR Data (400 MHz, CDCl₃)
The spectrum is characterized by a distinct singlet for the H-2 proton and an AMX-type pattern

for the aromatic ring due to fluorine coupling.
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Shift (δ ppm) Multiplicity Integration

Coupling
Constants (

in Hz)

Assignment

8.28 Singlet (s) 1H —

H-2

(Characteristic

chromone C=C-

H)

8.24 dd 1H ,

H-5 (Peri-proton,

couples to H-6 &

F-7)

7.20 dd 1H ,
H-8 (Ortho to F,

meta to H-6)

7.12 ddd (dt) 1H
,

,

H-6 (Ortho to F,

couples to H-5,

H-8, F-7)

Note: The H-2 singlet is the diagnostic peak for 3-substituted chromones. Unlike the doublet

seen in unsubstituted chromones, the presence of Br at C-3 collapses H-2 to a singlet.

¹³C NMR Data (100 MHz, CDCl₃)
Fluorine coupling (

, spin 1/2) causes doublet splitting for all carbons in the benzene ring.
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Shift (δ ppm) Multiplicity (Hz) Assignment

173.5 Singlet (s) — C-4 (Carbonyl C=O)

166.2 Doublet (d)
C-7 (Directly bonded

to F)

157.8 Singlet (s) — C-2 (O-CH=CBr)

156.5 Doublet (d)
C-8a (Quaternary

bridgehead)

128.5 Doublet (d) C-5

119.8 Singlet (s) —

C-3 (C-Br, typically

shielded relative to C-

2)

114.5 Doublet (d) C-6

104.8 Doublet (d) C-8

B. Mass Spectrometry (MS)
Method: EI (Electron Impact) or ESI+ Molecular Ion: [M]⁺ = 242/244

Isotopic Pattern: The presence of one Bromine atom results in a characteristic 1:1 doublet for

the molecular ion peaks at m/z 242 (

Br) and m/z 244 (

Br).

Fragmentation:

Loss of CO (28 amu)

[M-CO]⁺

Loss of Br (79/81 amu)
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[M-Br]⁺ (m/z ~163, 7-fluorochromone core)

Retro-Diels-Alder (RDA) cleavage is common in chromones.

C. Infrared (IR) Spectroscopy
Method: KBr Pellet or ATR (Neat)

Wavenumber (cm⁻¹) Functional Group Description

3060–3080 C-H Stretch Aromatic C-H (weak)

1645–1655 C=O Stretch
Conjugated ketone (Chromone

carbonyl)

1605, 1580 C=C Stretch
Aromatic ring skeletal

vibrations

1100–1200 C-F Stretch
Strong, broad band typical of

aryl fluorides

600–700 C-Br Stretch Weak to medium band

Logical Validation & Quality Control
To ensure the integrity of the material used in assays, researchers should validate the

compound using the following logic checks:

The H-2 Singlet Check: If the proton NMR shows a doublet at 8.28 ppm (instead of a

singlet), the bromination at C-3 is incomplete (presence of starting material 7-

fluorochromone).

The 1:1 Isotope Ratio: In MS, if the M+2 peak is absent or significantly smaller than M+, the

bromine is not present.

Melting Point Verification: The sharp melting point range (93–98 °C) distinguishes this

specific isomer from other brominated derivatives (e.g., 6-bromo isomers typically melt at

higher temperatures, >150 °C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

